3-(2-Ethoxypropanoylamino)benzoic acid

• IUPAC Name: 3-(2-ethoxypropanoylamino)benzoic acid
• InChI: InChI=1S/C12H15NO4/c1-3-17-8(2)11(14)13-10-6-4-5-9(7-10)12(15)16/h4-8H,3H2,1-2H3,(H,13,14)(H,15,16)
• InChI Key: SRMXBVKFPUXBFG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(C)C(=O)NC1=CC=CC(=C1)C(=O)O
• Molecular Formula: C12H15NO4
• Molecular Weight: 237.25 g/mol

Description

3-(2-Ethoxypropanoylamino)benzoic acid is a benzoic acid derivative featuring a 2-ethoxypropanoylamino substituent at the third position of the aromatic ring. The ethoxypropanoylamino group introduces both hydrophilic (amide) and hydrophobic (ethoxy) functionalities, likely influencing solubility, bioavailability, and reactivity compared to simpler benzoic acid analogs.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2-Ethoxypropanoylamino)benzoic acid typically involves the reaction of 3-amino benzoic acid with 2-ethoxypropanoic acid under specific conditions. The reaction is usually carried out in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) to facilitate the formation of the amide bond.

• Step 1: Activation of 2-Ethoxypropanoic Acid

  • 2-Ethoxypropanoic acid is activated using DCC in an anhydrous solvent like dichloromethane (DCM).
  • The reaction mixture is stirred at room temperature for a few hours to form the active ester intermediate.

• Step 2: Coupling with 3-Amino Benzoic Acid

  • 3-Amino benzoic acid is added to the reaction mixture along with DMAP.
  • The reaction is allowed to proceed at room temperature or slightly elevated temperatures until the formation of 3-(2-Ethoxypropanoylamino)benzoic acid is complete.
  • The product is then purified using techniques such as recrystallization or column chromatography.

Industrial Production Methods

In an industrial setting, the production of 3-(2-Ethoxypropanoylamino)benzoic acid may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Additionally, industrial methods may incorporate advanced purification techniques like high-performance liquid chromatography (HPLC) to ensure the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

3-(2-Ethoxypropanoylamino)benzoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its corresponding amine or alcohol derivatives.

Substitution: The aromatic ring of the benzoic acid core can undergo electrophilic substitution reactions, such as nitration, halogenation, and sulfonation.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3) under acidic conditions.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used under anhydrous conditions.

Substitution: Electrophilic substitution reactions typically require reagents like nitric acid (HNO3) for nitration, bromine (Br2) for bromination, and sulfuric acid (H2SO4) for sulfonation.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of nitro, bromo, or sulfonic acid derivatives.

Scientific Research Applications

3-(2-Ethoxypropanoylamino)benzoic acid has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: Studied for its potential biological activities, such as antimicrobial and anti-inflammatory properties.

Medicine: Investigated for its potential therapeutic applications, including drug development and formulation.

Industry: Utilized in the production of specialty chemicals, polymers, and materials with specific properties.

Mechanism of Action

The mechanism of action of 3-(2-Ethoxypropanoylamino)benzoic acid involves its interaction with specific molecular targets and pathways. The compound may exert its effects by:

Binding to Enzymes: Inhibiting or activating specific enzymes involved in metabolic pathways.

Modulating Receptors: Interacting with cellular receptors to influence signal transduction and cellular responses.

Altering Gene Expression: Affecting the expression of genes involved in various biological processes.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

2-Ethoxybenzoic Acid (CAS 134-11-2)

• Structure : Benzoic acid with an ethoxy group at position 2.
• Molecular Formula : C₉H₁₀O₃.
• Molecular Weight : 166.18 g/mol.
• Applications : Pharmaceutical intermediate .
• Key Differences: Lacks the propanoylamino group present in the target compound, resulting in lower molecular weight and reduced hydrogen-bonding capacity.

3-Ethoxy-2-benzoylamino-acrylic Acid (CAS 120165-75-5)

• Structure: Acrylic acid derivative with ethoxy and benzoylamino groups.
• Molecular Formula: C₁₂H₁₃NO₄.
• Molecular Weight : 235.23 g/mol .
• Key Differences: The acrylic acid backbone (vs. The benzoylamino group may increase steric hindrance compared to the target compound’s propanoylamino substituent, influencing reactivity in synthesis or biological activity.

3-(2-Methyl-1H-imidazol-1-yl)benzoic Acid (from Sublibrary H)

• Structure : Benzoic acid with a 2-methylimidazole group at position 3.
• Key Differences: The imidazole ring provides strong hydrogen-bonding and π-π stacking capabilities, which are absent in the target compound’s ethoxypropanoylamino group . Likely exhibits higher basicity due to the imidazole’s nitrogen atoms, contrasting with the neutral ethoxy group in the target compound.

Acetazolamide (from Sublibrary H)

• Structure : Sulfonamide-containing carbonic anhydrase inhibitor.
• Acetazolamide’s thiadiazole ring enhances metabolic stability, whereas the target compound’s aliphatic ethoxy group may increase susceptibility to oxidative degradation.

Comparative Data Table

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Applications/Notes
3-(2-Ethoxypropanoylamino)benzoic acid	C₁₂H₁₅NO₅*	265.25*	Ethoxy, amide, benzoic acid	Pharmaceutical intermediate (inferred)
2-Ethoxybenzoic acid	C₉H₁₀O₃	166.18	Ethoxy, benzoic acid	Pharmaceutical intermediate
3-Ethoxy-2-benzoylamino-acrylic acid	C₁₂H₁₃NO₄	235.23	Ethoxy, benzoylamino, acrylic acid	Unknown (limited data)
3-(2-Methylimidazol-1-yl)benzoic acid	C₁₁H₁₀N₂O₂	202.21	Imidazole, benzoic acid	Library screening candidate
Acetazolamide	C₄H₆N₄O₃S₂	222.25	Sulfonamide, thiadiazole	Carbonic anhydrase inhibitor

*Estimated based on structural analogy.

Research Findings and Implications

• Synthetic Routes: highlights the use of polyphosphoric acid (PPA) in cyclization reactions for heterocyclic compounds .
• Pharmacological Potential: The target compound’s amide group could enable protease resistance compared to ester-containing analogs (e.g., methyl esters in ), enhancing stability in vivo .
• Solubility Trends : The ethoxy group may reduce aqueous solubility relative to sulfonamide-based drugs like acetazolamide, necessitating formulation adjustments for bioavailability .